6-Nitrobenzofuran
Overview
Description
6-Nitrobenzofuran is a derivative of benzofuran compounds . Benzofuran compounds are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Synthesis Analysis
Benzofuran compounds, including this compound, can be synthesized using novel methods that have been discovered in recent years . One method involves constructing a complex benzofuran derivative through a unique free radical cyclization cascade . This method is excellent for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds .Molecular Structure Analysis
The molecular structure of this compound is a heterocyclic compound having a benzofuran ring as a core . This structure is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials .Chemical Reactions Analysis
The synthesis of this compound involves several chemical reactions, including free radical cyclization and proton quantum tunneling . These reactions have fewer side reactions and high yield, making them conducive to the construction of complex benzofuran ring systems .Scientific Research Applications
Antibacterial Activity
- Synthesis and Antibacterial Properties : Nitrobenzofurans, including derivatives of 6-nitrobenzofuran, have been synthesized and investigated for their antibacterial properties. These compounds exhibit bacteriostatic effects and are similar in activity to nitrofurazone. Notably, some E. coli strains that show resistance to nitrofurazone do not exhibit the same resistance to certain nitrobenzofurans, highlighting their potential as antibacterial agents (Powers, 1976).
Cytotoxic and Antioxidant Activity
- Cytotoxic and Antioxidant Effects : A study on this compound-2-carbohydrazide Schiff base derivatives demonstrated significant cytotoxic and antioxidant activities. These derivatives showed promising results as potential lead molecules in the development of treatments for cancer and oxidative stress-related conditions (Taha et al., 2017).
α-Glucosidase Inhibition
- Inhibition of α-Glucosidase : Derivatives of this compound have been synthesized and evaluated for their α-glucosidase inhibitory activities. This research is significant for developing treatments for hyperglycemia, as some compounds showed potent inhibitory effects, offering a new avenue for diabetes treatment research (Taha et al., 2016).
Mechanism of Action
Safety and Hazards
Future Directions
Benzofuran compounds, including 6-Nitrobenzofuran, have attracted attention due to their biological activities and potential applications in many aspects . They are considered potential natural drug lead compounds . Future research in this area could focus on further exploring the biological activities and potential applications of these compounds .
properties
IUPAC Name |
6-nitro-1-benzofuran | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5NO3/c10-9(11)7-2-1-6-3-4-12-8(6)5-7/h1-5H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVAAPOPRANVBMT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC2=C1C=CO2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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